Cas no 1254034-56-4 (BrC1=C(C=C(C#N)C=C1)C(F)F)

• Product Name: BrC1=C(C=C(C#N)C=C1)C(F)F
• CAS No: 1254034-56-4
• MF: C₈H₄BrF₂N
• MW: 232.024868011475
• CID: 4986173
• Update Time: 2026-02-27

BrC1=C(C=C(C#N)C=C1)C(F)F Chemical and Physical Properties

Names and Identifiers

• TQU0213
• BrC1=C(C=C(C#N)C=C1)C(F)F

• Inchi： 1S/C8H4BrF2N/c9-7-2-1-5(4-12)3-6(7)8(10)11/h1-3,8H
• InChI Key： YPMBOHYFOARSTF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 3
• Topological Polar Surface Area: 23.8

Additional information on BrC1=C(C=C(C#N)C=C1)C(F)F

Introduction to the Compound with CAS No. 1254034-56-4 and the Product Name BrC1=C(C=C(C#N)C=C1)C(F)F

The compound with the CAS number 1254034-56-4 and the product name BrC1=C(C=C(C#N)C=C1)C(F)F represents a fascinating molecule in the realm of organic chemistry, particularly within the field of pharmaceutical research. This compound, featuring a brominated benzene ring substituted with a fluoro group and a cyano group, has garnered significant attention due to its unique structural and functional properties. The presence of these substituents not only influences its electronic characteristics but also opens up a myriad of possibilities for its application in drug development and material science.

In recent years, there has been a growing interest in molecules that incorporate both bromine and fluorine atoms, as these elements can significantly modulate the reactivity and bioavailability of compounds. The bromine atom, being an electrophilic center, can participate in various chemical reactions such as cross-coupling reactions, while the fluorine atom, being electron-withdrawing, can enhance the metabolic stability of drug candidates. The cyano group further adds to the complexity of this molecule by introducing a polar functional group that can interact with biological targets.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The benzene ring serves as a scaffold for constructing more complex molecules, and the presence of multiple substituents allows for fine-tuning of its pharmacological properties. For instance, studies have shown that compounds with similar structural motifs can exhibit potent activity against various diseases, including cancer and infectious diseases. The bromine atom can be readily exchanged via palladium-catalyzed cross-coupling reactions, enabling the synthesis of a wide range of derivatives.

Recent research has highlighted the importance of fluorinated aromatic compounds in the development of antiviral drugs. The fluoro group in BrC1=C(C=C(C#N)C=C1)C(F)F can improve the pharmacokinetic profile of drugs by increasing their lipophilicity and reducing their susceptibility to metabolic degradation. Additionally, the cyano group can enhance binding affinity to biological targets by forming hydrogen bonds or participating in dipole-dipole interactions. These features make this compound a valuable tool for drug discovery and development.

The synthesis of this compound involves several key steps that showcase modern organic synthesis techniques. The bromination of benzene derivatives is a well-established procedure, but incorporating both bromine and fluorine atoms requires careful optimization to achieve high yields and selectivity. Advanced catalytic systems have been developed to facilitate these reactions under mild conditions, minimizing side products and improving overall efficiency.

In addition to its pharmaceutical applications, this compound has potential uses in materials science. Fluorinated aromatic compounds are known for their excellent thermal stability and chemical resistance, making them suitable for use in high-performance materials such as polymers and coatings. The presence of bromine atoms can further enhance these properties by improving flame retardancy and UV resistance.

The cyano group in BrC1=C(C=C(C#N)C=C1)C(F)F also plays a crucial role in its material science applications. Cyano-substituted compounds often exhibit enhanced adhesion properties when used as additives in coatings or adhesives. This is due to the ability of the cyano group to form strong intermolecular interactions with other materials, improving overall performance.

Future research directions for this compound include exploring its biological activity through structure-activity relationship (SAR) studies. By systematically modifying various substituents on the benzene ring, researchers can gain insights into how different functional groups influence its pharmacological properties. This information can then be used to design more effective drug candidates with improved efficacy and safety profiles.

Moreover, computational chemistry methods are being increasingly employed to predict the behavior of complex molecules like BrC1=C(C=C(C#N)C=F)C(F)F before they are synthesized experimentally. These methods can provide valuable insights into molecular interactions, metabolic pathways, and potential side effects, thereby accelerating the drug discovery process.

In conclusion, the compound with CAS number 1254034-56-4 and product name BrC1=C(C=C(C#N)C=F)C(F)F represents a versatile molecule with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development, offering new opportunities for innovation in these fields.